(5R,6R)-5-Amino-6-(3-methylimidazol-4-yl)piperidin-2-one

• IUPAC Name: (5R,6R)-5-amino-6-(3-methylimidazol-4-yl)piperidin-2-one
• InChI: InChI=1S/C9H14N4O/c1-13-5-11-4-7(13)9-6(10)2-3-8(14)12-9/h4-6,9H,2-3,10H2,1H3,(H,12,14)/t6-,9-/m1/s1
• InChI Key: NILKBDIQFMKWLE-HZGVNTEJSA-N
• Canonical SMILES: CN1C=NC=C1C2C(CCC(=O)N2)N
• Isomeric SMILES: CN1C=NC=C1[C@H]2[C@@H](CCC(=O)N2)N
• Molecular Formula: C9H14N4O
• DSSTOX Substance ID: DTXSID401170367
• Molecular Weight: 194.23 g/mol
• CAS RN: 1807912-29-3

Description

(5R,6R)-5-Amino-6-(3-methylimidazol-4-yl)piperidin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as AMIP, and it is a piperidine derivative that has been synthesized through various methods. AMIP has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of AMIP is not fully understood, but it is believed to act on certain receptors in the brain and nervous system. It has been shown to bind to the sigma-1 receptor, which is involved in various cellular processes, including cell survival and apoptosis. Additionally, AMIP has been shown to affect the release of certain neurotransmitters, including dopamine and glutamate.
Biochemical and Physiological Effects:
AMIP has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related conditions. Additionally, AMIP has been shown to affect the release of certain neurotransmitters, including dopamine and glutamate. It has also been shown to have potential neuroprotective effects, making it a potential candidate for the treatment of various neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

AMIP has several advantages for use in lab experiments. It is relatively easy to synthesize, making it readily available for use in various studies. Additionally, it has been shown to have potential applications in various fields, including medicine and pharmacology. However, there are also limitations to its use in lab experiments. Its mechanism of action is not fully understood, and its potential side effects are not well known. Additionally, it may not be suitable for use in certain types of studies, depending on the research question and experimental design.

Future Directions

There are several future directions for research on AMIP. One potential area of research is the development of new synthesis methods for AMIP that are more efficient and cost-effective. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Further research is also needed to explore its potential applications in various fields, including medicine and pharmacology. Finally, studies are needed to explore its potential use as a diagnostic tool in imaging studies.

Scientific Research Applications

AMIP has been studied extensively for its potential applications in various fields, including medicine and pharmacology. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related conditions. Additionally, AMIP has been studied for its potential use as a diagnostic tool in imaging studies. It has been shown to bind to certain receptors in the brain, making it a potential candidate for use in PET imaging studies.